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Compound of Interest |

Compound Name: 4-Morpholineethanol-d4
CAS No.: 1185052-90-7
Cat. No.: B562281

Get Quote

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical research and development, deuterated compounds like
4-Morpholineethanol-d4 are powerful tools. The strategic replacement of hydrogen with its
heavier, stable isotope, deuterium, can significantly alter a molecule's metabolic profile, often
leading to improved pharmacokinetic properties. While this isotopic substitution offers profound
benefits in drug discovery, it does not fundamentally alter the chemical's inherent hazards.[1][2]
Therefore, a robust understanding of its safe handling, necessary personal protective
equipment (PPE), and proper disposal is paramount.

This guide provides a comprehensive, step-by-step framework for the safe handling of 4-
Morpholineethanol-d4, moving beyond a simple checklist to explain the rationale behind each
procedural choice. Our aim is to empower you with the knowledge to create a self-validating
system of safety in your laboratory.

Understanding the Hazard Profile
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While a specific Safety Data Sheet (SDS) for 4-Morpholineethanol-d4 is not readily available,
the safety profile can be reliably inferred from its non-deuterated parent compound, 4-
Morpholineethanol, and the related compound, Morpholine. Deuteration does not introduce
new chemical hazards; the toxicity and reactivity are dictated by the morpholine ethanol
structure.[1][3]

Based on the available data for the parent compounds, 4-Morpholineethanol-d4 should be
regarded as a substance that:

Causes skin irritation.[4][5]

o Causes serious eye irritation.[4][5]

o May cause respiratory irritation.[4][5]

o May be harmful if swallowed or inhaled, and toxic in contact with skin.[6][7][8]

o Can cause severe skin burns and eye damage in its more concentrated forms or as the
parent morpholine compound.[6][7][8][9]

It is crucial to handle this compound with the appropriate level of caution, implementing
engineering controls and personal protective equipment to minimize exposure.

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is essential when handling 4-Morpholineethanol-d4. The
following table outlines the minimum required PPE, with explanations for the selection of each
component.
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PPE Component

Specifications and Rationale

Hand Protection

Gloves: Wear chemical-resistant gloves tested
according to EN 374.[9] Butyl rubber or
fluoroelastomer (FKM) gloves are
recommended for prolonged contact with
morpholine derivatives.[10][11] Always check for

leaks and tears before use.

Eye and Face Protection

Goggles and Face Shield: Use tightly fitting
safety goggles.[11] A face shield should be worn
in conjunction with goggles, especially when

there is a risk of splashing.[9][11]

Skin and Body Protection

Laboratory Coat and Apron: A standard
laboratory coat is mandatory. For larger
quantities or tasks with a higher risk of
splashing, a chemical-resistant apron or suit

should be worn.[12]

Respiratory Protection

Respirator: Use in a well-ventilated area or
under a chemical fume hood.[13] If engineering
controls are insufficient or during emergency
situations, a NIOSH/MSHA or European
Standard EN 149 approved respirator with an

organic vapor filter is necessary.[12]
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Operational Plan: From Receipt to Disposal
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A meticulous operational plan ensures safety at every stage of the chemical's lifecycle in your
laboratory.

Receiving and Storage
 Inspection: Upon receipt, inspect the container for any signs of damage or leakage.
» Storage: Store 4-Morpholineethanol-d4 in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[13] The container should be tightly
sealed to prevent the absorption of moisture and carbon dioxide.

Handling and Use

e Engineering Controls: All handling of 4-Morpholineethanol-d4 should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[13]

o Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were
worn.[4] Do not eat, drink, or smoke in the laboratory.[7]

o Spill Preparedness: Have a spill kit readily available. For small spills, absorb the material
with an inert absorbent material and place it in a sealed container for disposal.[4] For larger
spills, evacuate the area and follow your institution's emergency procedures.

Decontamination

o Equipment: All glassware and equipment should be decontaminated after use. Rinse with an
appropriate solvent, and collect the rinsate as hazardous waste.

» Work Surfaces: Clean work surfaces thoroughly with a suitable cleaning agent.

Disposal Plan: A Commitment to Environmental
Safety

The disposal of 4-Morpholineethanol-d4 must be carried out in strict accordance with local,
state, and federal regulations. As a deuterated compound, it is not radioactive and does not
require special disposal protocols beyond those for its non-deuterated counterpart.[1]
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Waste Segregation: All waste containing 4-Morpholineethanol-d4, including unused
product, contaminated absorbents, and rinsate, must be collected in a dedicated, properly
labeled hazardous waste container.[1][14]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "4-Morpholineethanol-d4".

Container Management: Keep the waste container closed except when adding waste. Store
it in a designated satellite accumulation area.

Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) department.[1] Do not dispose of this chemical down the drain.[4]
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By adhering to these detailed protocols, you can confidently and safely incorporate 4-
Morpholineethanol-d4 into your research, ensuring the well-being of yourself, your
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colleagues, and the environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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